Cas no 111333-92-7 (4-Piperidinecarboxylic acid, 1-(1-oxohexadecyl)-)

4-Piperidinecarboxylic acid, 1-(1-oxohexadecyl)- structure
111333-92-7 structure
Product Name:4-Piperidinecarboxylic acid, 1-(1-oxohexadecyl)-
CAS No:111333-92-7
MF:C22H41NO3
MW:367.565847158432
CID:1197440
PubChem ID:18419959
Update Time:2025-04-20

4-Piperidinecarboxylic acid, 1-(1-oxohexadecyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinecarboxylic acid, 1-(1-oxohexadecyl)-
    • 1-hexadecanoylpiperidine-4-carboxylic acid
    • DTXSID60593600
    • DB-097417
    • SCHEMBL5606242
    • 1-Hexadecanoylpiperidine-4-carboxylato(2-)
    • 111333-92-7
    • Inchi: 1S/C22H41NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-21(24)23-18-16-20(17-19-23)22(25)26/h20H,2-19H2,1H3,(H,25,26)
    • InChI Key: YHNUIFKHRMMOOT-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCCCCCCCC)N1CCC(C(=O)O)CC1

Computed Properties

  • Exact Mass: 518.3392
  • Monoisotopic Mass: 367.30864417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 15
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • PSA: 102.01
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